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Compound of Interest

Compound Name: Calcium picrate

Cat. No.: B104147 Get Quote

An In-depth Technical Guide to the Solubility of Calcium Picrate in Organic Solvents

Introduction
Calcium picrate (C₁₂H₄CaN₆O₁₄) is the calcium salt derived from picric acid. Its solubility

characteristics in various organic solvents are of fundamental importance for its synthesis,

purification, handling, and application in fields such as chemical manufacturing and

pyrotechnics. This technical guide provides a comprehensive overview of the known solubility

properties of calcium picrate in organic media, details established experimental protocols for

the precise determination of its solubility, and presents a visual workflow for these experimental

procedures. This document is intended for researchers, chemists, and professionals in drug

development and materials science who require a thorough understanding of the behavior of

this energetic salt in non-aqueous systems.

Physicochemical Properties of Calcium Picrate
A foundational understanding of the physicochemical properties of calcium picrate is essential

for interpreting its solubility behavior.
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Property Value

IUPAC Name calcium bis(2,4,6-trinitrophenolate)

CAS Number 16824-78-5

Molecular Formula C₁₂H₄CaN₆O₁₄

Molecular Weight 496.27 g/mol

Appearance Yellowish crystalline solid

Hydration
Can exist in hydrated forms, which may affect

solubility.

Solubility of Calcium Picrate in Organic Solvents
Comprehensive quantitative solubility data for calcium picrate across a wide array of organic

solvents is not extensively reported in the available scientific literature. However, qualitative

information and the general principles of solubility for ionic compounds provide valuable

insights.

Qualitative Solubility Profile:

Acetone: Calcium picrate has been noted to be soluble in acetone. This property is often

exploited during its purification, where crude calcium picrate is dissolved in acetone to

facilitate the removal of insoluble contaminants through filtration.

Ethanol-Water Mixtures: The use of ethanol-water mixtures has been shown to enhance the

solubility and improve the crystallization kinetics of calcium picrate. This suggests that while

solubility in absolute ethanol may be limited, the presence of water significantly increases its

solubility.

Data Presentation: Quantitative Solubility

The following table summarizes the currently available quantitative solubility data for calcium
picrate in common organic solvents. The lack of specific values underscores a notable gap in

the existing chemical literature.
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Solvent
Chemical
Formula

Temperature
(°C)

Solubility (
g/100g of
solvent)

Reference

Methanol CH₃OH 25 Not Available -

Ethanol C₂H₅OH 25 Not Available -

Acetone CH₃COCH₃ 25

Soluble

(quantitative data

not available)

-

Chloroform CHCl₃ 25 Not Available -

Dichloromethane CH₂Cl₂ 25 Not Available -

Tetrahydrofuran C₄H₈O 25 Not Available -

Acetonitrile CH₃CN 25 Not Available -

Experimental Protocols for Solubility Determination
For researchers aiming to quantify the solubility of calcium picrate, several robust

experimental methodologies can be employed. The selection of a suitable protocol will depend

on the anticipated solubility range and the analytical capabilities available.

Gravimetric Method
This classical method is highly reliable for determining the solubility of non-volatile solutes like

calcium picrate in volatile organic solvents.

Methodology:

Preparation of Saturated Solution: An excess amount of finely powdered calcium picrate is

added to a known volume or mass of the organic solvent in a sealed, temperature-controlled

vessel.

Equilibration: The mixture is agitated (e.g., using a magnetic stirrer or a shaker bath) at a

constant temperature for an extended period (typically 24-48 hours) to ensure that

equilibrium between the dissolved and undissolved solute is achieved.
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Phase Separation: The agitation is stopped, and the undissolved solid is allowed to

sediment. A clear aliquot of the supernatant is carefully withdrawn using a pipette, ensuring

no solid particles are transferred. Filtration through a syringe filter may be employed for

complete removal of solids.

Solvent Evaporation: The accurately measured volume or mass of the saturated solution is

transferred to a pre-weighed, dry container. The solvent is then carefully evaporated under a

gentle stream of inert gas or in a vacuum oven at a temperature that will not cause

decomposition of the calcium picrate.

Mass Determination of Solute: After complete removal of the solvent, the container with the

dried calcium picrate residue is cooled in a desiccator and weighed. The mass of the

dissolved calcium picrate is determined by difference.

Calculation of Solubility: The solubility is then calculated and can be expressed in various

units, such as grams of solute per 100 g of solvent ( g/100g ) or moles per liter (mol/L).

Spectrophotometric Method
Given the chromophoric nature of the picrate anion, UV-Visible spectrophotometry offers a

sensitive method for determining the concentration of dissolved calcium picrate.

Methodology:

Preparation of Calibration Standards: A series of standard solutions of calcium picrate with

precisely known concentrations are prepared in the organic solvent of interest.

Measurement of Absorbance: The absorbance of each standard solution is measured at the

wavelength of maximum absorbance (λmax) for the picrate anion in that solvent.

Construction of Calibration Curve: A calibration curve is generated by plotting absorbance

versus concentration. The relationship should be linear in the concentration range of interest,

following the Beer-Lambert law.

Analysis of Saturated Solution: A saturated solution of calcium picrate is prepared and

equilibrated as described in the gravimetric method. A clear aliquot is withdrawn and, if
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necessary, accurately diluted with the pure solvent to bring its absorbance within the linear

range of the calibration curve.

Determination of Concentration: The absorbance of the (diluted) sample is measured at

λmax, and its concentration is determined from the calibration curve.

Calculation of Solubility: The solubility of calcium picrate in the saturated solution is

calculated, accounting for any dilution performed.

Mandatory Visualization
The following diagram illustrates a generalized workflow for the experimental determination of

solubility.
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Caption: A generalized experimental workflow for determining the solubility of a solid in a liquid

solvent.

To cite this document: BenchChem. [Solubility of Calcium picrate in organic solvents.].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b104147#solubility-of-calcium-picrate-in-organic-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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